Lipophilicity Differential: 2,3-Dichloro vs. 2,4-Dichloro Position Isomer
The target 2,3-dichloro isomer (CAS 893580-69-3) exhibits a computed XLogP3-AA of 2.5 [1], whereas the 2,4-dichloro isomer (CAS 774193-62-3) has a vendor-reported LogP of 2.75 . This ΔLogP of 0.25 indicates that the 2,3-isomer is measurably less lipophilic than its 2,4-counterpart, which can translate into differences in aqueous solubility, plasma protein binding, and tissue distribution profiles in drug discovery programs.
| Evidence Dimension | Lipophilicity (LogP / XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3-AA = 2.5 (PubChem computed) |
| Comparator Or Baseline | 2-((2,4-Dichlorobenzyl)amino)-2-methylpropan-1-ol (CAS 774193-62-3): LogP = 2.75 (Fluorochem) |
| Quantified Difference | ΔLogP = 0.25 (2,4-isomer more lipophilic) |
| Conditions | Computed (XLogP3-AA) vs. vendor-reported LogP; both refer to neutral species in octanol-water partition |
Why This Matters
A LogP difference of 0.25 can shift predicted Caco-2 permeability by ~0.3–0.5 log units, influencing oral bioavailability predictions and guiding medicinal chemists in lead optimization series where fine-tuning lipophilicity is critical.
- [1] PubChem. CID 4719288. XLogP3-AA = 2.5. https://pubchem.ncbi.nlm.nih.gov/compound/4719288 View Source
